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Compound of Interest

Compound Name: 2-Hydroxy-3-iodobenzaldehyde

Cat. No.: B112340 Get Quote

An In-depth Technical Guide on 2-Hydroxy-3-iodobenzaldehyde

This guide provides essential chemical data for 2-Hydroxy-3-iodobenzaldehyde, a compound

relevant to researchers, scientists, and professionals in drug development.

Core Chemical Properties
2-Hydroxy-3-iodobenzaldehyde is an aromatic aldehyde with hydroxyl and iodo substituents.

Its chemical properties are fundamental for its application in organic synthesis. The molecular

formula of this compound is C7H5IO2.[1][2][3] The molecular weight is approximately 248.02

g/mol .[1][3][4]

Property Value

Molecular Formula C7H5IO2

Molecular Weight 248.02 g/mol [1][3][4]

CAS Number 23602-64-4[1][2]

Synonyms
3-Iodosalicylaldehyde, 3-Iodo-2-

hydroxybenzaldehyde[2]

Logical Relationship of Chemical Data
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The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Relationship between compound and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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